alpha-(2-Piperidinoethyl)-1-naphthaleneacetonitrile

• CAS No.: 1092-11-1
• Molecular Formula: C19H22N2
• Molecular Weight: 278.4 g/mol
• IUPAC Name: 2-naphthalen-1-yl-4-piperidin-1-ylbutanenitrile
• InChI: InChI=1S/C19H22N2/c20-15-17(11-14-21-12-4-1-5-13-21)19-10-6-8-16-7-2-3-9-18(16)19/h2-3,6-10,17H,1,4-5,11-14H2
• InChI Key: MXQCLDABRUMZOD-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CCC(C#N)C2=CC=CC3=CC=CC=C32
• Synonyms: α-(1-Naphtyl)-1-piperidinebutyronitrile

Description

Alpha-(2-Piperidinoethyl)-1-naphthaleneacetonitrile, also known as this compound, is a useful research compound. Its molecular formula is C19H22N2 and its molecular weight is 278.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

8.2 g of sodium amide are added in small quantities on a solution of 33.4 g of 1-naphthyl acetonitrile in 450 ml of anhydrous ether. The mixture is heated for 2 hours to reflux, then 29.5 g of 2-piperidino-1-chloroethane are added, a heating to reflux is repeated for 5 hours. The mixture is then cooled, poured in water, and the organic phase is extracted 3 times with 600 ml of hydrochloric acid at 10%. The aqueous phase is washed with ether and neutralized with soda at 30%. The decanting oil is extracted, washed with sodium chloride-saturated water and dried over magnesium sulphate. After evaporation of the solvent, the resulting oil is distilled under reduced pressure (vane pump).

Synthesis routes and methods II

Procedure details